Cas no 200417-36-3 (2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride)
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanone hydrochloride
- 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride
- 2-(6-methylpyridin-2-yl)-1-phenylethanonehydrochloride
- AKOS015844276
- 2-(6-methylpyridin-2-yl)-1-phenylethanone;hydrochloride
- 200417-36-3
- 2-(6-methylpyridin-2-yl)-1-phenylethanone hydrochloride
-
- MDL: MFCD00035340
- Inchi: 1S/C14H13NO.ClH/c1-11-6-5-9-13(15-11)10-14(16)12-7-3-2-4-8-12;/h2-9H,10H2,1H3;1H
- InChI Key: GIUTYJYWCHCUQA-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1)CC1C=CC=C(C)N=1
Computed Properties
- Exact Mass: 247.0763918g/mol
- Monoisotopic Mass: 247.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 233
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30Ų
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019934-500mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 500mg |
2957CNY | 2021-05-07 | ||
| Matrix Scientific | 019934-500mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 500mg |
$182.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 019934-500mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 500mg |
2957.0CNY | 2021-07-05 | ||
| TRC | M643630-5mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M643630-10mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 10mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M643630-50mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 50mg |
$ 115.00 | 2022-06-03 | ||
| 1PlusChem | 1P00BHG1-500mg |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride |
200417-36-3 | 500mg |
$253.00 | 2025-02-25 | ||
| A2B Chem LLC | AF35025-500mg |
2-(6-Methylpyridin-2-yl)-1-phenylethanone hydrochloride |
200417-36-3 | 500mg |
$265.00 | 2024-04-20 |
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride
Professional Introduction to 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride (CAS No. 200417-36-3)
2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride, identified by its CAS number 200417-36-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a phenyl group and a pyridine ring with a methyl substituent makes it an intriguing candidate for further research and development.
The molecular structure of 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride consists of a ketone functional group attached to a phenyl ring, which is further linked to a 6-methyl-pyridine moiety. This specific arrangement of functional groups contributes to its chemical reactivity and biological activity. The hydrochloride salt form enhances its solubility in water, making it more suitable for various pharmaceutical formulations.
In recent years, there has been a growing interest in the development of novel compounds that can interact with biological targets in unique ways. 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride has been studied for its potential role in modulating various biological pathways. Its structural features suggest that it may have interactions with enzymes and receptors, which could be exploited for therapeutic purposes.
One of the most promising areas of research involving 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The compound's ability to undergo various chemical transformations makes it a valuable building block for drug discovery efforts. Researchers have explored its reactivity in the synthesis of heterocyclic compounds, which are known for their diverse biological activities.
The pharmacological properties of 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride have been investigated in several preclinical studies. These studies have shown that the compound exhibits moderate affinity for certain protein targets, suggesting that it could be developed into a lead compound for further optimization. The hydrophobic nature of the phenyl and pyridine rings allows for favorable interactions with lipid-based membranes, which is crucial for drug transport and receptor binding.
In addition to its pharmacological potential, 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride has been studied for its role in chemical biology research. Its unique structure makes it a useful tool for understanding the mechanisms of various biological processes. By studying how this compound interacts with biological systems, researchers can gain insights into the function of related molecules and develop new strategies for therapeutic intervention.
The synthesis of 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The hydrochloride salt form is typically obtained by treating the free base with hydrochloric acid, which improves stability and handling properties.
The analytical characterization of 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride has been performed using various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. High-performance liquid chromatography (HPLC) has also been used to assess its chromatographic behavior and purity.
The future prospects of 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride in pharmaceutical research are promising. Ongoing studies aim to explore its potential as a scaffold for drug design and to identify new therapeutic applications. The compound's unique structural features make it a valuable asset in the quest for novel pharmaceutical agents that can address unmet medical needs.
In conclusion, 2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride (CAS No. 200417-36-3) is a multifaceted compound with significant potential in pharmaceutical chemistry and biochemistry. Its structural properties, synthetic accessibility, and pharmacological activity make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapeutic agents.
200417-36-3 (2-(6-Methyl-pyridin-2-yl)-1-phenyl-ethanonehydrochloride) Related Products
- 1620-53-7(1-phenyl-2-(pyridin-2-yl)ethan-1-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)